5-(4-Chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine

• IUPAC Name: 5-(4-chlorophenyl)-2-(4-chlorophenyl)sulfanylpyrimidine
• InChI: InChI=1S/C16H10Cl2N2S/c17-13-3-1-11(2-4-13)12-9-19-16(20-10-12)21-15-7-5-14(18)6-8-15/h1-10H
• InChI Key: XUIZFBVUAWIOLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(N=C2)SC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2N2S
• Molecular Weight: 333.2 g/mol

Description

5-(4-Chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine is a synthetic compound belonging to the pyrimidine family of heterocyclic compounds. It is a colorless solid that is soluble in organic solvents, and is used in a variety of scientific research applications. This compound is of interest due to its potential as a therapeutic agent, as well as its ability to act as a catalyst in various biochemical reactions. In

Scientific Research Applications

Antitumor and Antibacterial Agents

Compounds structurally related to 5-(4-Chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine, such as 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines, have been synthesized as potential inhibitors of thymidylate synthase (TS) with applications as antitumor and/or antibacterial agents. These analogues, featuring substituents like 4'-chlorophenyl, have shown more potency than certain reference compounds against human TS, indicating their potential in cancer treatment and antibacterial therapy (Gangjee et al., 1996).

Molecular Docking and Chemotherapeutic Potential

Spectroscopic investigation and molecular docking studies of compounds like 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile, which share structural motifs with 5-(4-Chlorophenyl)-2-[(4-chlorophenyl)sulfanyl]pyrimidine, suggest their potential as chemotherapeutic agents. Molecular docking results indicate possible inhibitory activity against specific targets, implying a potential role in anti-diabetic treatments (Alzoman et al., 2015).

Crystal Structure Analysis in Drug Design

Research on the crystal structures of pyrimethamine derivatives, closely related to the compound , underscores the importance of structural analysis in drug design. These studies reveal how specific molecular interactions, including hydrogen bonding patterns, can influence the biological activity of such compounds, providing a framework for designing new drugs with improved efficacy (Balasubramani et al., 2007).

Cytotoxic Activity Against Cancer Cell Lines

Novel 5-methyl-4-thiopyrimidine derivatives, which share a sulfanyl group and a chlorophenyl ring with the compound of interest, have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines. These studies highlight the potential of such compounds in the development of new anticancer drugs (Stolarczyk et al., 2018).